Cas no 344334-31-2 (3-(isoquinolin-1-yl)propanoic acid)

3-(isoquinolin-1-yl)propanoic acid is a heterocyclic carboxylic acid derivative featuring an isoquinoline moiety linked to a propanoic acid group. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its structural framework allows for further functionalization, making it valuable for constructing complex heterocyclic systems. The isoquinoline core contributes to potential pharmacological activity, while the carboxylic acid group enhances solubility and reactivity for derivatization. This product is suitable for applications in medicinal chemistry, including the synthesis of enzyme inhibitors or receptor modulators. It is typically supplied with high purity to ensure consistent performance in research and industrial processes.

3-(isoquinolin-1-yl)propanoic acid structure

344334-31-2 structure

Product Name:3-(isoquinolin-1-yl)propanoic acid

CAS No:344334-31-2

MF:C₁₂H₁₁NO₂

MW:201.221243143082

CID:1463454

PubChem ID:13098952

Update Time:2025-05-27

3-(isoquinolin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(1-isoquinolyl)propanoic acid
- 1-isoquinolinepropanoic acid
- 3-(isoquinolin-1-yl)propanoic acid
- LogP
- 3-isoquinolin-1-ylpropanoic acid
- AKOS015966446
- 344334-31-2
- DB-261810
- DTXSID80518097
- EN300-1457271
- SCHEMBL7759001
- Inchi： 1S/C12H11NO2/c14-12(15)6-5-11-10-4-2-1-3-9(10)7-8-13-11/h1-4,7-8H,5-6H2,(H,14,15)
- InChI Key： MZBGKUUUMZHXCL-UHFFFAOYSA-N
- SMILES： OC(CCC1C2C=CC=CC=2C=CN=1)=O

Computed Properties

Exact Mass: 201.07903
Monoisotopic Mass: 201.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.251
Boiling Point: 396.1°C at 760 mmHg
Flash Point: 193.4°C
Refractive Index: 1.64
PSA: 50.19

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